Cas no 62730-89-6 (1,2-Ethanediamine, N-(diphenylmethylene)-N'-(phenylmethylene)-)

• Product Name: 1,2-Ethanediamine, N-(diphenylmethylene)-N'-(phenylmethylene)-
• CAS No: 62730-89-6
• MF: C₂₂H₂₀N₂
• MW: 312.407605171204
• CID: 433937
• PubChem ID: 12328651
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(diphenylmethylene)-N'-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(diphenylmethylene)-N'-(phenylmethylene)-
• N-[2-(benzylideneamino)ethyl]-1,1-diphenylmethanimine
• N-{2-[(E)-Benzylideneamino]ethyl}-1,1-diphenylmethanimine
• DTXSID00490083
• 62730-89-6

• Inchi： 1S/C22H20N2/c1-4-10-19(11-5-1)18-23-16-17-24-22(20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,18H,16-17H2/b23-18+
• InChI Key： UHHPWRAZARIDRR-PTGBLXJZSA-N
• SMILES： N(/CC/N=C/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.1628
• Monoisotopic Mass: 312.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72